2-(Benzyloxy)propanenitrile
Overview
Description
2-(Benzyloxy)propanenitrile, also known as BOPN, is a synthetic compound that belongs to the family of organic nitriles. It has the molecular formula C10H11NO and a molecular weight of 161.2 g/mol .
Chemical Reactions Analysis
Nitriles, including 2-(Benzyloxy)propanenitrile, can undergo various reactions. For instance, they can be converted to primary amines by reaction with lithium aluminium hydride or hydrogen gas in the presence of a metal catalyst .Scientific Research Applications
- Ionic Liquid Precursor : The incorporation of nitrile groups into ionic liquids (ILs) can enhance their physicochemical properties. Researchers investigate the use of 2-(benzyloxy)propanenitrile-derived ILs for applications such as catalysis, separations, and energy storage .
Ionic Liquids and Green Solvents
Safety and Hazards
While specific safety data for 2-(Benzyloxy)propanenitrile is not available, it’s important to handle all chemicals, including nitriles, with appropriate safety measures. This includes wearing personal protective equipment, ensuring adequate ventilation, avoiding ingestion and inhalation, and avoiding contact with skin and eyes .
Mechanism of Action
Target of Action
The primary target of 2-(Benzyloxy)propanenitrile is the benzylic hydrogens of alkyl substituents on a benzene ring . These hydrogens are activated towards free radical attack, which enhances the reactivity of benzylic halides in SN1, SN2, and E1 reactions .
Mode of Action
The compound interacts with its targets through a nucleophilic substitution mechanism. The cyanide ion in the nitrile group attacks the carbonyl carbon to form a negatively charged intermediate . This intermediate quickly reacts with a proton to form a 2-hydroxynitrile compound .
Biochemical Pathways
The biochemical pathways affected by 2-(Benzyloxy)propanenitrile involve the oxidation of alkyl side-chains and the reduction of nitro groups and aryl ketones . The oxidation of alkyl side-chains leads to oxidative degradation, while the reduction of nitro groups and aryl ketones converts these electron-withdrawing functions into electron-donating amino and alkyl groups .
Pharmacokinetics
The pharmacokinetics of 2-(Benzyloxy)propanenitrile involves the principles of absorption, distribution, metabolism, and excretion (ADME) . The compound’s dosage regimen and the profile of drug concentration in the blood over time are described by pharmacokinetic equations . These equations help to determine the onset, duration, and intensity of the drug’s effect .
Result of Action
The result of the action of 2-(Benzyloxy)propanenitrile is the formation of a 2-hydroxynitrile compound . This compound is formed when the negatively charged intermediate, created by the attack of the cyanide ion on the carbonyl carbon, reacts with a proton .
Action Environment
The action, efficacy, and stability of 2-(Benzyloxy)propanenitrile can be influenced by various environmental factors. For instance, the susceptibility of alkyl side-chains to oxidative degradation is enhanced by hot acidic permanganate solutions .
properties
IUPAC Name |
2-phenylmethoxypropanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-6,9H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMTDTLARWPQXKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)OCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzyloxy)propanenitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-{[(4-Chlorobenzyl)oxy]imino}-1-(dimethylamino)propylidene]malononitrile](/img/structure/B3036316.png)
![2-[(3E)-3-{[(3-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile](/img/structure/B3036317.png)
![2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B3036319.png)
![2-[3-[2-(2,4-Dichlorophenyl)hydrazono]-1-(dimethylamino)propylidene]malononitrile](/img/structure/B3036320.png)
![3-[(4-Chlorobenzyl)sulfonyl]-4-methyl-6-phenyl-2-pyridinol](/img/structure/B3036322.png)
![3-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-3-iminopropanenitrile](/img/structure/B3036325.png)
![2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-(4-chlorophenyl)-1,3,4-oxadiazole](/img/structure/B3036328.png)
![2-(4-Chlorophenyl)-5-{2-[(4-methylbenzyl)sulfanyl]phenyl}-1,3,4-oxadiazole](/img/structure/B3036329.png)
![2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-[(dimethylamino)methylene]-2-phenylethanethioamide](/img/structure/B3036330.png)
![3,4-dichloro-N-(2-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}propyl)benzenecarboxamide](/img/structure/B3036332.png)
![2-[2-Benzoyl-5-(trifluoromethyl)-3-pyridinyl]-2-morpholino-2-phenylacetonitrile](/img/structure/B3036338.png)
